Cas no 1259477-81-0 (3-Amino-2,5-bis(perfluorophenyl)pyridine)

3-Amino-2,5-bis(perfluorophenyl)pyridine Chemical and Physical Properties
Names and Identifiers
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- 3-Amino-2,5-bis(perfluorophenyl)pyridine
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- Inchi: 1S/C17H4F10N2/c18-7-5(8(19)12(23)15(26)11(7)22)3-1-4(28)17(29-2-3)6-9(20)13(24)16(27)14(25)10(6)21/h1-2H,28H2
- InChI Key: GMNMWQVZJTZPKH-UHFFFAOYSA-N
- SMILES: FC1C(=C(C(=C(C=1C1=CN=C(C2C(=C(C(=C(C=2F)F)F)F)F)C(=C1)N)F)F)F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 29
- Rotatable Bond Count: 2
- Complexity: 540
- XLogP3: 4.5
- Topological Polar Surface Area: 38.9
3-Amino-2,5-bis(perfluorophenyl)pyridine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Alichem | A022004053-1g |
3-Amino-2,5-bis(perfluorophenyl)pyridine |
1259477-81-0 | 97% | 1g |
$1831.20 | 2023-09-03 | |
Alichem | A022004053-250mg |
3-Amino-2,5-bis(perfluorophenyl)pyridine |
1259477-81-0 | 97% | 250mg |
$686.80 | 2023-09-03 | |
Alichem | A022004053-500mg |
3-Amino-2,5-bis(perfluorophenyl)pyridine |
1259477-81-0 | 97% | 500mg |
$980.00 | 2023-09-03 |
3-Amino-2,5-bis(perfluorophenyl)pyridine Related Literature
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Benjamin P. de Laune,Mariana J. Whitaker,Jose F. Marco,Michael F. Thomas,Frank J. Berry,Martin R. Lees,Colin Greaves J. Mater. Chem. C, 2017,5, 4985-4995
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Wei Chen,Lin-xin Zhong,Xin-wen Peng,Kun Wang,Zhi-feng Chen Catal. Sci. Technol., 2014,4, 1426-1435
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Ankita Punetha,Keith D. Green,Atefeh Garzan,Nishad Thamban Chandrika,Melisa J. Willby,Allan H. Pang,Caixia Hou,Selina Y. L. Holbrook,Kyle Krieger,James E. Posey,Tanya Parish,Oleg V. Tsodikov,Sylvie Garneau-Tsodikova RSC Med. Chem., 2021,12, 1894-1909
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Yu Zhao,Dongru Gao,Ruxin Guan,Hongwei Li,Ning Li,Guixian Li,Shiyou Li RSC Adv., 2020,10, 39137-39145
Additional information on 3-Amino-2,5-bis(perfluorophenyl)pyridine
Comprehensive Overview of 3-Amino-2,5-bis(perfluorophenyl)pyridine (CAS No. 1259477-81-0)
3-Amino-2,5-bis(perfluorophenyl)pyridine (CAS No. 1259477-81-0) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in advanced material science and pharmaceutical research. This compound, characterized by its unique perfluorophenyl substituents and amino functional group, exhibits remarkable chemical stability and electronic properties, making it a valuable building block for high-performance materials and drug discovery. Its molecular structure, featuring two perfluorinated aromatic rings, contributes to its lipophilicity and resistance to metabolic degradation, which are critical attributes in modern medicinal chemistry.
In recent years, the demand for fluorinated organic compounds like 3-Amino-2,5-bis(perfluorophenyl)pyridine has surged due to their applications in OLED technology, liquid crystals, and catalysis. Researchers are particularly interested in its potential as a fluorescence probe or electron-transport material in optoelectronic devices. The compound's ability to modify electronic properties through its perfluorophenyl groups aligns with the growing trend of designing tailored molecular architectures for next-generation smart materials.
From a synthetic perspective, 3-Amino-2,5-bis(perfluorophenyl)pyridine serves as a versatile intermediate in cross-coupling reactions and click chemistry. Its amino group offers a reactive site for further functionalization, enabling the creation of customized derivatives for specific applications. This adaptability has led to its exploration in bioconjugation and surface modification techniques, where precise molecular control is essential. The compound's compatibility with green chemistry principles, such as reduced solvent usage and energy-efficient synthesis, further enhances its appeal in sustainable research.
The pharmaceutical industry has also taken note of 3-Amino-2,5-bis(perfluorophenyl)pyridine due to its potential role in targeted drug delivery systems. Its fluorine-rich structure may improve bioavailability and membrane permeability, addressing common challenges in drug formulation. Additionally, its thermal and oxidative stability makes it a candidate for high-temperature applications in industrial processes. As the scientific community continues to explore fluorine chemistry, this compound stands out as a promising tool for innovation.
For researchers seeking high-purity fluorinated intermediates, 3-Amino-2,5-bis(perfluorophenyl)pyridine (CAS No. 1259477-81-0) represents a cutting-edge option. Its synthesis, storage, and handling require expertise in organofluorine chemistry, but the rewards include access to a molecule with unparalleled versatility. Whether for material science, catalysis, or life sciences, this compound exemplifies the convergence of molecular design and functional innovation.
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